Cas no 830343-83-4 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 830343-83-4
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 988477
• PubChem ID: 2971561
• Update Time: 2025-11-06

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• 5-methyl-N-(pyridin-2-ylmethyl)-1,2-oxazole-3-carboxamide
• CHEMBL3436564
• DTXSID50388027
• CS-0360828
• 5-Methyl-N-(pyridin-2-ylmethyl)isoxazole-3-carboxamide
• 830343-83-4
• AKOS001327310
• Z30164801
• STK408060

• Inchi： 1S/C11H11N3O2/c1-8-6-10(14-16-8)11(15)13-7-9-4-2-3-5-12-9/h2-6H,7H2,1H3,(H,13,15)
• InChI Key： FCXGWHBLKMBORH-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NCC2C=CC=CN=2)=O)=N1

Computed Properties

• Exact Mass: 217.085126602g/mol
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68Ų

Additional information on INDEX NAME NOT YET ASSIGNED

Compound Introduction: CAS No. 830343-83-4 and INDEX NAME NOT YET ASSIGNED

Compound with the CAS number 830343-83-4 is a significant chemical entity that has garnered considerable attention in the field of pharmaceutical research and development. Despite the fact that an official index name has not yet been assigned to this compound, its unique chemical properties and potential applications have positioned it as a subject of intense study and interest. This introduction aims to provide a comprehensive overview of the compound, highlighting its structural characteristics, pharmacological potential, and recent advancements in research that underscore its importance.

The molecular structure of the compound CAS No. 830343-83-4 exhibits a complex arrangement of atoms that contributes to its distinct chemical behavior. Preliminary studies have indicated that this compound possesses a high degree of stability, which is a critical factor in its suitability for various pharmaceutical applications. The stability of the molecule allows it to withstand harsh conditions during synthesis and storage, ensuring its reliability in industrial and laboratory settings.

In the realm of pharmacology, the compound CAS No. 830343-83-4 has shown promise as a potential therapeutic agent. Research has demonstrated that it interacts with specific biological targets, leading to effects that could be beneficial in treating certain medical conditions. One particularly intriguing aspect of this compound is its ability to modulate cellular pathways associated with inflammation and oxidative stress. These pathways are implicated in a wide range of diseases, including chronic inflammatory disorders and neurodegenerative conditions.

Recent studies have also explored the compound's potential as an antioxidant, suggesting that it could help mitigate damage caused by reactive oxygen species (ROS) in cells. This property is particularly relevant in the context of aging and age-related diseases, where oxidative stress plays a significant role. The compound's ability to scavenge ROS without inducing toxicity makes it an attractive candidate for further development.

The synthesis of CAS No. 830343-83-4 involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. The use of catalytic methods has been particularly effective in enhancing the efficiency of these synthetic routes, reducing waste and improving overall sustainability.

In addition to its pharmacological potential, the compound CAS No. 830343-83-4 has been investigated for its role in material science. Its unique chemical properties make it suitable for use in advanced materials, where it can contribute to enhanced performance and functionality. For instance, researchers have explored its use in developing novel polymers and coatings that exhibit improved durability and resistance to environmental factors.

The regulatory landscape for compounds like CAS No. 830343-83-4 is continually evolving, with new guidelines aimed at ensuring safety and efficacy in pharmaceutical applications. Regulatory bodies require comprehensive data on the compound's properties, including toxicology studies and clinical trials, before it can be approved for medical use. The ongoing research efforts are crucial in providing this necessary information and advancing the compound towards commercialization.

The collaboration between academic institutions and pharmaceutical companies has been instrumental in advancing the understanding and application of CAS No. 830343-83-4. These partnerships facilitate the exchange of knowledge and resources, enabling faster development cycles and more robust research outcomes. The integration of computational modeling and high-throughput screening techniques has further accelerated the discovery process, allowing researchers to identify promising candidates more efficiently.

The future prospects for CAS No. 830343-83-4 are bright, with ongoing studies exploring new therapeutic applications and industrial uses. As research continues to uncover its potential benefits, it is likely that this compound will play an increasingly important role in various fields. The development of innovative synthetic methods and analytical techniques will further enhance its utility, ensuring that it remains at the forefront of scientific advancement.

In conclusion, the compound with CAS number 830343-83-4, while still awaiting an official index name, represents a significant advancement in chemical research with substantial implications for pharmaceuticals and materials science. Its unique properties, coupled with recent findings from cutting-edge studies, highlight its importance as a subject of continued investigation and development.